Cas no 2228814-85-3 (1-(7-chloroquinolin-8-yl)ethan-1-amine)

• Product Name: 1-(7-chloroquinolin-8-yl)ethan-1-amine
• CAS No: 2228814-85-3
• MF: C₁₁H₁₁ClN₂
• MW: 206.671441316605
• CID: 6008488
• PubChem ID: 165855260
• Update Time: 2025-05-25

1-(7-chloroquinolin-8-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(7-chloroquinolin-8-yl)ethan-1-amine
• 2228814-85-3
• EN300-1994319

• Inchi： 1S/C11H11ClN2/c1-7(13)10-9(12)5-4-8-3-2-6-14-11(8)10/h2-7H,13H2,1H3
• InChI Key： AHFBBTGEIJKTTC-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=CC=CN=C2C=1C(C)N

Computed Properties

• Exact Mass: 206.0610761g/mol
• Monoisotopic Mass: 206.0610761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 38.9Ų

Additional information on 1-(7-chloroquinolin-8-yl)ethan-1-amine

1-(7-Chloroquinolin-8-yl)ethan-1-amine (CAS No: 2228814-85-3)

1-(7-Chloroquinolin-8-yl)ethan-1-amine, also known by its CAS registry number 2228814-85-3, is a heterocyclic amine compound with a unique structure that combines a quinoline ring system with an ethylamine group. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its versatile properties and potential applications. Recent studies have highlighted its role in drug discovery, particularly in the development of bioactive molecules with potential therapeutic benefits.

The molecular structure of 1-(7-chloroquinolin-8-yl)ethan-1-amine consists of a quinoline ring, which is a bicyclic aromatic system composed of a benzene ring fused to a pyridine ring. The substitution pattern on the quinoline ring is critical to its chemical properties, with the chlorine atom at position 7 and the ethylamine group attached at position 8. This substitution pattern not only influences the compound's stability but also plays a pivotal role in its interactions with biological systems.

Recent research has focused on the synthesis and characterization of 1-(7-chloroquinolin-8-yl)ethan-1-amine, employing various synthetic strategies such as nucleophilic aromatic substitution and coupling reactions. These studies have demonstrated the feasibility of producing this compound in high yields while maintaining its structural integrity. The compound's ability to undergo further functionalization has opened new avenues for exploring its potential in drug design.

In terms of pharmacological applications, 1-(7-chloroquinolin-8-yl)ethan-1-amine has shown promise as a lead compound for developing bioactive agents targeting specific biological pathways. For instance, studies have indicated that this compound exhibits moderate inhibitory activity against certain enzymes, making it a candidate for further optimization in drug discovery programs. Additionally, its unique electronic properties make it an interesting candidate for applications in materials science, such as in the development of organic semiconductors or sensors.

The physical properties of 1-(7-chloroquinolin-8-yl)ethan-1-amines, including its melting point, solubility, and stability under various conditions, have been extensively studied to better understand its behavior in different environments. These studies have provided valuable insights into optimizing its storage and handling conditions, ensuring safety and efficiency during experimental procedures.

Moreover, computational chemistry techniques have been employed to investigate the electronic structure and reactivity of 1-(7-chloroquinolin-8-yll ethan-l-amines. These studies have revealed that the compound's electronic properties are significantly influenced by the electron-withdrawing chlorine substituent at position 7 and the electron-donating ethylamine group at position 8. This balance of electron-withdrawing and donating groups contributes to the compound's reactivity and selectivity in various chemical reactions.

In conclusion, 1-(7-chloroquinolin-s-sll ethan-l-amines (CAS No: 22288i4-s5-s) is a versatile compound with a rich structural framework that offers numerous opportunities for exploration in both academic and industrial settings. Its unique combination of chemical properties and potential applications makes it an intriguing subject for ongoing research efforts.